Cas no 1000393-36-1 (1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate)

1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate is a chiral rhodium(I) complex widely employed in asymmetric hydrogenation and catalytic transformations. Its key advantages include high enantioselectivity, stability under reaction conditions, and efficient performance in reducing prochiral substrates such as alkenes, ketones, and imines. The (2S,5S)-diisopropylphospholano ligand framework ensures precise stereocontrol, making it valuable for pharmaceutical and fine chemical synthesis. The tetrafluoroborate counterion enhances solubility in polar organic solvents, facilitating homogeneous catalysis. This complex is particularly useful in academic and industrial settings where high-purity enantiomeric products are required. Proper handling under inert conditions is recommended to maintain catalytic activity.

1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate structure

1000393-36-1 structure

Product Name:1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate

CAS No:1000393-36-1

MF:C₃₄H₅₆BF₄P₂Rh

MW:716.466088294983

MDL:MFCD07369040

CID:1124780

PubChem ID:329762003

Update Time:2025-06-07

1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

- 1,2-Bis((2S,5S)-2,5-diisopropylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate
- (1Z,5Z)-cycloocta-1,5-diene
- (1Z,5Z)-cycloocta-1,5-diene,(2S,5S)-1-[2-[(2S,5S)-2,5-di(propan-2-yl)phospholan-1-yl]phenyl]-2,5-di(propan-2-yl)phospholane,rhodium,tetrafluoroborate
- (2S,5S)-1-[2-[(2S,5S)-2,5-di(propan-2-yl)phospholan-1-yl]phenyl]-2,5-di(propan-2-yl)phospholane
- 1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodiuM(I) tetrafluoroborate
- rhodium
- tetrafluoroborate
- (1Z,5Z)-cycloocta-1,5-diene;(2S,5S)-1-[2-[(2S,5S)-2,5-di(propan-2-yl)phospholan-1-yl]phenyl]-2,5-di(propan-2-yl)phospholane;rhodium;tetrafluoroborate
- (S,S)-i-Pr-DUPHOS-Rh
- PUBCHEM_71310601
- (-)-1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
- 1,2-Bis((2S,5S)-2,5-diisopropylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate, 97%
- MFCD07369040
- 1000393-36-1
- J-000015
- 1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
- MDL： MFCD07369040
- Inchi： 1S/C26H44P2.C8H12.BF4.Rh/c1-17(2)21-13-14-22(18(3)4)27(21)25-11-9-10-12-26(25)28-23(19(5)6)15-16-24(28)20(7)8;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h9-12,17-24H,13-16H2,1-8H3;1-2,7-8H,3-6H2;;/q;;-1;/b;2-1-,8-7-;;/t21-,22-,23-,24-;;;/m0.../s1
- InChI Key： IJKOQQHIAGRJHA-AUXLTOJKSA-N
- SMILES： [Rh].P1(C2=CC=CC=C2P2[C@H](C(C)C)CC[C@H]2C(C)C)[C@H](C(C)C)CC[C@H]1C(C)C.F[B-](F)(F)F.C1C=CCCC=CC1 |c:35,39|

Computed Properties

Exact Mass: 716.29400
Monoisotopic Mass: 716.29414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 42
Rotatable Bond Count: 6
Complexity: 499
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0

Experimental Properties

PSA: 27.18000
LogP: 11.55980
Optical Activity: [α]20/D 82, c = 0.8 in chloroform

1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB170498-100 mg	(-)-1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; .	1000393-36-1	98%	100 mg	€124.00	2023-07-20
abcr	AB170498-500 mg	(-)-1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; .	1000393-36-1	98%	500 mg	€504.00	2023-07-20
abcr	AB170498-2 g	(-)-1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; .	1000393-36-1	98%	2 g	€1,626.00	2023-07-20
SHENG KE LU SI SHENG WU JI SHU	sc-297892-50 mg	1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate,	1000393-36-1		50mg	￥534.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-297892-50mg	1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate,	1000393-36-1		50mg	￥534.00	2023-09-05
abcr	AB170498-100mg	(-)-1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; .	1000393-36-1	98%	100mg	€128.00	2025-04-22
abcr	AB170498-500mg	(-)-1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; .	1000393-36-1	98%	500mg	€515.00	2025-04-22
abcr	AB170498-2g	(-)-1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; .	1000393-36-1	98%	2g	€1660.00	2025-04-22
Ambeed	A495776-100mg	1,2-Bis((2S,5S)-2,5-diisopropylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate	1000393-36-1	98%	100mg	$188.0	2024-08-02

1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate Related Literature

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